Cas no 23469-38-7 (3(2H)-Pyridazinone, 4-chloro-2-methyl-5-[(phenylmethyl)thio]-)

• Product Name: 3(2H)-Pyridazinone, 4-chloro-2-methyl-5-[(phenylmethyl)thio]-
• CAS No: 23469-38-7
• MF: C₁₂H₁₁ClN₂OS
• MW: 266.746540307999
• CID: 3916839
• PubChem ID: 2800259
• Update Time: 2025-04-22

3(2H)-Pyridazinone, 4-chloro-2-methyl-5-[(phenylmethyl)thio]- Chemical and Physical Properties

Names and Identifiers

• 3(2H)-Pyridazinone, 4-chloro-2-methyl-5-[(phenylmethyl)thio]-
• MLS000833720
• HMS1521L06
• 5-(benzylthio)-4-chloro-2-methyl-2,3-dihydropyridazin-3-one
• 5-benzylthio-4-chloro-2-methylpyridazin-3(2H)-one
• IDI1_030830
• 23469-38-7
• HMS2807E14
• 5-benzylsulfanyl-4-chloro-2-methylpyridazin-3-one
• LDLZNXFFBZWAJA-UHFFFAOYSA-N
• CHEMBL1484182
• DTXSID001325182
• SCHEMBL10711762
• SMR000457241
• CCG-235570
• Maybridge4_000248

• Inchi： 1S/C12H11ClN2OS/c1-15-12(16)11(13)10(7-14-15)17-8-9-5-3-2-4-6-9/h2-7H,8H2,1H3
• InChI Key： LDLZNXFFBZWAJA-UHFFFAOYSA-N
• SMILES： C1(=O)N(C)N=CC(SCC2=CC=CC=C2)=C1Cl

Computed Properties

• Exact Mass: 266.0280618Da
• Monoisotopic Mass: 266.0280618Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 362
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 58Ų